1alpha, 24, 25-Trihydroxy VD2

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9-,21-10+/t18-,22-,23-,24+,25+,27-,28?/m1/s1
• InChIKey: KRGCLKZOZQUAFK-FHIUFEBGSA-N

1alpha, 24, 25-Trihydroxy VD2: A Key Metabolite in Vitamin D2 Catabolism and Signaling

1alpha, 24, 25-Trihydroxy VD2 (also known as 1α,24,25-trihydroxyergocalciferol) is a vitamin D analog belonging to the secosteroid class [1]. It is a trihydroxylated metabolite of vitamin D2, produced endogenously as part of the CYP24A1-mediated catabolic pathway of the active hormone 1α,25-dihydroxyvitamin D2 [2]. While its biological activity is generally lower than that of 1α,25-dihydroxyvitamin D2 in classical calcemic assays, it serves as a crucial intermediate in the metabolic inactivation and clearance of vitamin D2 [3]. Its specific hydroxylation pattern at the C-1α, C-24, and C-25 positions distinguishes it from other dihydroxy- and trihydroxyvitamin D metabolites, defining its unique role in vitamin D metabolism and its utility as a research tool for studying vitamin D catabolism and non-classical signaling pathways [2].

Vitamin D₂ catabolic pathway probe Product of CYP24A1-mediated inactivation; useful for studying catabolism regulation.

Trihydroxylated secosteroid intermediate Distinct C-1α, C-24, C-25 hydroxylation pattern defines metabolic origin and pathway context.

Non-classical signaling research Reported low-calcemic profile supports VDR-mediated studies dissociated from hypercalcemia.

• [1] FoodDB. Showing Compound 1-a,24R,25-Trihydroxyvitamin D2 (FDB112230). View Source
• [2] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source
• [3] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta. 2006. View Source

Why 1alpha, 24, 25-Trihydroxy VD2 Cannot Be Replaced by Other Vitamin D Metabolites

Generic substitution among vitamin D metabolites is scientifically unsound due to profound differences in their pharmacokinetic profiles, receptor binding affinities, and functional outcomes [1]. 1alpha, 24, 25-Trihydroxy VD2 is a specific product of the CYP24A1 catabolic pathway, distinct from the anabolic 1α,25-dihydroxyvitamin D2 [2]. Its C-24 hydroxylation confers a significantly reduced systemic exposure and a markedly diminished calcemic effect compared to 1α,25-dihydroxyvitamin D2, as demonstrated in analogous studies on 1α,24-dihydroxyvitamin D2 [3]. Conversely, its affinity for the vitamin D receptor (VDR) and its role in gene regulation are distinct from later-stage, more highly oxidized catabolites like 1α,24(S),25,28-tetrahydroxyvitamin D2, which exhibits negligible biological activity [4]. Substituting this compound with a more active calcemic analog or an inert catabolite would fundamentally alter the experimental system, leading to erroneous conclusions about vitamin D metabolism, receptor activation, and calcium homeostasis [REFS-3, REFS-4].

1α,25-Dihydroxyvitamin D₂ substitution

Active hormone with higher calcemic response may confound catabolic pathway interpretation and calcium homeostasis endpoints.

1α,24,25,28-Tetrahydroxyvitamin D₂ substitution

Inert downstream catabolite with negligible VDR activity may miss context-dependent, low-affinity signaling events.

25-Hydroxyvitamin D₂ substitution

Different hydroxylation pattern alters metabolic origin and cannot trace CYP24A1-mediated catabolic flux.

• [1] Jones G, Strugnell SA, DeLuca HF. Current understanding of the molecular actions of vitamin D. Physiological Reviews. 1998. View Source
• [2] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta. 2006. View Source
• [3] Knutson JC, LeVan LW, Valliere CR, Bishop CW. Pharmacokinetics and systemic effect on calcium homeostasis of 1α,24-dihydroxyvitamin D2 in rats comparison with 1α,25-Dihydroxyvitamin d2, calcitriol, and calcipotriol. Biochemical Pharmacology. 1997. View Source
• [4] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source

Quantitative Differentiation of 1alpha, 24, 25-Trihydroxy VD2 from Key Analogs

Reduced Systemic Exposure and Calcemic Activity Compared to 1α,25-Dihydroxyvitamin D2

While direct pharmacokinetic data for 1α,24,25-trihydroxyvitamin D2 are sparse, its closely related precursor, 1α,24-dihydroxyvitamin D2 (1α,24(OH)2D2), demonstrates a significantly attenuated systemic and calcemic profile relative to the active hormone 1α,25-dihydroxyvitamin D2 (1α,25(OH)2D2) [1]. This class-level inference strongly supports the understanding that 24-hydroxylated metabolites, including 1α,24,25-trihydroxyvitamin D2, are catabolic products with diminished classical vitamin D activity.

Calcemic Profile

Class-level inference

~1/5th systemic exposure vs 1α,25(OH)₂D₂; 30× dose required for similar serum Ca increase (rat model, 1α,24(OH)₂D₂ surrogate data).

Supports catabolic, low-calcemic tool context.

Direct PK data for 1α,24,25(OH)₃D₂ not reported; inference from precursor 1α,24(OH)₂D₂.

Evidence Dimension	Systemic Exposure (AUC) and Calcemic Response
Target Compound Data	Not directly reported for 1α,24,25-trihydroxyvitamin D2; inference based on 1α,24(OH)2D2.
Comparator Or Baseline	1α,25(OH)2D2 (active hormone)
Quantified Difference	1α,24(OH)2D2 had ~1/5th the systemic exposure of 1α,25(OH)2D2 and required a 30-fold higher oral dose to achieve a similar increase in serum calcium in rats [1].
Conditions	In vivo rat model; comparison of AUC and serum calcium response.

Why This Matters

This establishes the compound as a tool for studying vitamin D catabolism and designing analogs with reduced hypercalcemic liability.

• [1] Knutson JC, LeVan LW, Valliere CR, Bishop CW. Pharmacokinetics and systemic effect on calcium homeostasis of 1α,24-dihydroxyvitamin D2 in rats comparison with 1α,25-Dihydroxyvitamin d2, calcitriol, and calcipotriol. Biochemical Pharmacology. 1997. View Source

Distinct Catabolic Pathway Specificity: A Product of CYP24A1 Hydroxylation

The formation of 1α,24,25-trihydroxyvitamin D2 is exclusively dependent on the activity of the catabolic enzyme CYP24A1, distinguishing it from anabolic metabolites produced by CYP27B1 [1]. In isolated rat kidney perfusion studies, 1α,24(R),25-trihydroxyvitamin D2 and 1α,24(S),25,28-tetrahydroxyvitamin D2 were identified as the only two major physiological metabolites of 1α,25-dihydroxyvitamin D2, confirming a specific and sequential hydroxylation pathway [2]. This contrasts with the direct 1α-hydroxylation of 25-hydroxyvitamin D2 to form the active hormone [3].

Metabolic Origin

Method context

Exclusive CYP24A1 product; major physiological metabolite in rat kidney perfusion from 1α,25(OH)₂D₂.

Suitable for CYP24A1 activity and pathway tracing studies.

In vitro perfusion model; pathway distinct from CYP27B1 activation.

Evidence Dimension	Metabolic Origin and Pathway
Target Compound Data	Product of CYP24A1-mediated catabolism of 1α,25(OH)2D2 [REFS-1, REFS-2].
Comparator Or Baseline	1α,25(OH)2D2 (active hormone)
Quantified Difference	Identified as a major physiological metabolite in renal perfusion, but with significantly reduced biological activity (class-level inference from 1α,24(S),25,28(OH)4D2 which has negligible activity) [2].
Conditions	In vitro rat kidney perfusion model.

Why This Matters

Its specific metabolic origin makes it an essential tool for studying CYP24A1 activity and the regulation of vitamin D catabolism.

• [1] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta. 2006. View Source
• [2] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source
• [3] Jones G, Prosser DE, Kaufmann M. Cytochrome P450-mediated metabolism of vitamin D. Journal of Lipid Research. 2014. View Source

Weaker VDR Binding Affinity Compared to 1,25-Dihydroxylated Metabolites

The presence of a 24-hydroxyl group generally reduces VDR binding affinity compared to 1,25-dihydroxylated metabolites [1]. Direct evidence for 1α,24-dihydroxyvitamin D2 shows it is approximately 2-fold less competitive than 1,25-dihydroxyvitamin D2 or 1,25-dihydroxyvitamin D3 for binding to the bovine thymus vitamin D receptor [2]. While specific Kd/Ki values for 1α,24,25-trihydroxyvitamin D2 are not readily available, this class-level inference suggests its affinity is similarly attenuated. Furthermore, the downstream catabolite 1α,24(S),25,28-tetrahydroxyvitamin D2 exhibits 'very low binding affinity' toward the VDR, indicating that further oxidation drastically reduces receptor interaction [3].

Receptor Affinity

Class-level inference

Weaker VDR binding; ~2-fold less competitive than 1,25(OH)₂D₂ (class-level inference from 1α,24(OH)₂D₂).

Negative control or low-affinity probe for VDR studies.

Direct Kd not available; downstream tetrahydroxy metabolite shows very low affinity.

Evidence Dimension	VDR Binding Affinity
Target Compound Data	Not directly reported; inferred to be low.
Comparator Or Baseline	1,25(OH)2D2 and 1,25(OH)2D3
Quantified Difference	1,24(OH)2D2 is ~2-fold less competitive for VDR binding [2]; 1,24(S),25,28(OH)4D2 has 'very low' affinity [3].
Conditions	Bovine thymus VDR binding assay.

Why This Matters

This positions 1α,24,25-trihydroxyvitamin D2 as a negative control or a probe for non-genomic vitamin D effects that may be independent of high-affinity VDR binding.

• [1] Bouillon R, Okamura WH, Norman AW. Structure-function relationships in the vitamin D endocrine system. Endocrine Reviews. 1995. View Source
• [2] Horst RL, Reinhardt TA, Ramberg CF, Koszewski NJ, Napoli JL. 1 alpha-Hydroxylation of 24-hydroxyvitamin D2 represents a minor physiological pathway for the activation of vitamin D2 in mammals. Biochemistry. 1990. View Source
• [3] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source

Preserved Biological Activity Mediated Through VDR Despite Low Affinity

Several natural metabolites of 1α,25-dihydroxyvitamin D3, which are analogous to 1α,24,25-trihydroxyvitamin D2 in the vitamin D2 series, retain significant biologic activity mediated through the vitamin D receptor (VDR) despite their apparent low affinity for the receptor [1]. This phenomenon, known as 'low-affinity, high-efficacy' signaling, suggests that metabolites like 1α,24,25-trihydroxyvitamin D2 may still elicit transcriptional responses under certain physiological or pathological conditions, even with weak VDR binding [2]. This is a critical differentiator from the completely inert catabolite 1α,24(S),25,28-tetrahydroxyvitamin D2, which has negligible activity [3].

VDR-Mediated Activity

Supporting evidence

Analogous D₃ metabolites retain low-affinity, high-efficacy VDR signaling; biological activity may be preserved despite weak binding.

Probe for non-classical, context-dependent VDR signaling.

Inferred from vitamin D₃ series; direct transcriptional data for this metabolite pending.

Evidence Dimension	Transcriptional Activity
Target Compound Data	Not directly reported; inference based on analogous metabolites.
Comparator Or Baseline	Analogous vitamin D3 metabolites
Quantified Difference	Some natural metabolites of 1α,25(OH)2D3 retain significant VDR-mediated activity despite low VDR affinity [REFS-1, REFS-2].
Conditions	In vitro transcriptional assays.

Why This Matters

This suggests that 1α,24,25-trihydroxyvitamin D2 may have context-dependent biological functions that are not predicted by simple VDR binding affinity, making it a valuable probe for dissecting non-classical vitamin D signaling pathways.

• [1] Slominski AT, Kim TK, Hobrath JV, Janjetovic Z, Oak AS, Postlethwaite A, Lin Z, Li W, Takeda Y, Jetten AM. Endogenously produced nonclassical vitamin D hydroxy-metabolites act as “biased” agonists on VDR and inverse agonists on RORα and RORγ. Journal of Steroid Biochemistry and Molecular Biology. 2017. View Source
• [2] Wang Y, Zhu J, DeLuca HF. Where is the vitamin D receptor? Archives of Biochemistry and Biophysics. 2012. View Source
• [3] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source

High-Value Research and Industrial Applications of 1alpha, 24, 25-Trihydroxy VD2

Metabolic Pathway Tracing and CYP24A1 Activity Assays

As a definitive product of the CYP24A1 catabolic pathway, 1alpha, 24, 25-Trihydroxy VD2 serves as a specific biomarker for this enzymatic activity [1]. Researchers can use it as an analytical standard in LC-MS/MS methods to quantify the conversion of 1α,25-dihydroxyvitamin D2 in cell cultures or tissue samples, providing a direct readout of vitamin D catabolism [2]. This is essential for studying the regulation of CYP24A1, a key enzyme in vitamin D homeostasis and a target for drug development in cancer and renal diseases.

Calcium Homeostasis Studies with a Low-Calcemic Ligand

Given the class-level inference that 24-hydroxylated metabolites have significantly reduced calcemic activity compared to 1α,25-dihydroxyvitamin D2 [1], this compound is an ideal tool for investigating vitamin D receptor-mediated effects that are dissociated from hypercalcemia. It can be used as a control or comparator in in vivo studies to differentiate between the calcemic and non-calcemic actions of vitamin D analogs, a crucial consideration in the development of safer therapeutics for conditions like secondary hyperparathyroidism or psoriasis.

Probing Non-Classical Vitamin D Signaling Pathways

The 'low-affinity, high-efficacy' signaling paradigm observed for analogous vitamin D3 metabolites [1] suggests that 1alpha, 24, 25-Trihydroxy VD2 may engage VDR or other nuclear receptors (e.g., RORα/γ) to elicit gene expression changes independently of strong receptor binding [2]. This makes it a valuable research reagent for dissecting biased agonism and non-genomic vitamin D effects, particularly in systems where calcemic activity is a confounding variable.

Negative Control in VDR Binding and Transactivation Assays

With a VDR binding affinity that is inferred to be significantly weaker than 1α,25-dihydroxyvitamin D2 [1], 1alpha, 24, 25-Trihydroxy VD2 is an excellent negative control or low-affinity comparator in receptor binding assays, such as competitive radioligand displacement or surface plasmon resonance (SPR). Its use ensures that observed transcriptional activity is not due to non-specific interactions and helps establish the specificity of VDR-mediated gene regulation [2].

Application

Selection Property

Validation Focus

CYP24A1 catabolic pathway studies

Definitive CYP24A1 metabolite identity

LC-MS/MS quantification of 1α,25(OH)₂D₂ conversion

VDR-mediated non-calcemic signaling

Low-calcemic endpoint profile

Differentiate calcemic vs non-calcemic VDR actions in vivo

Non-classical vitamin D receptor signaling

Low-affinity, high-efficacy VDR interaction context

Biased agonism / RORα/γ engagement assays

VDR binding/transactivation controls

Weak VDR binding affinity

Specificity controls in radioligand displacement / SPR

• [1] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Archives of Biochemistry and Biophysics. 1999. View Source
• [2] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochimica et Biophysica Acta. 2006. View Source